Cas no 53693-72-4 (N-butyl-2-(methylamino)benzamide)

• Product Name: N-butyl-2-(methylamino)benzamide
• CAS No: 53693-72-4
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 2188318
• PubChem ID: 584413
• Update Time: 2025-04-21

N-butyl-2-(methylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-(methylamino)benzamide
• Benzamide, N-butyl-2-(methylamino)-
• 53693-72-4
• SCHEMBL14191187
• ZPUCFROBIBAQQV-UHFFFAOYSA-N
• AKOS010634765
• DTXSID70342787
• n-Butyl-2-(methylamino)benzamide #
• DB-321009
• DTXCID30293867

• Inchi： 1S/C12H18N2O/c1-3-4-9-14-12(15)10-7-5-6-8-11(10)13-2/h5-8,13H,3-4,9H2,1-2H3,(H,14,15)
• InChI Key： ZPUCFROBIBAQQV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1NC)NCCCC

Computed Properties

• Exact Mass: 206.141913202Da
• Monoisotopic Mass: 206.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.1Ų